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Compound of Interest

Compound Name: Probucol-13C3

Cat. No.: B15555332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Probucol-13C3, an

isotopically labeled form of Probucol. The information presented is primarily based on the data

available for the unlabeled parent compound, Probucol, as the carbon-13 isotope is not

expected to significantly alter its chemical or toxicological properties. This document is intended

to equip researchers, scientists, and drug development professionals with the necessary

knowledge to handle this compound safely in a laboratory setting.

Chemical and Physical Properties
Probucol-13C3 is a synthetic, lipid-lowering agent that is isotopically labeled with three carbon-

13 atoms. It is a white to fine yellow crystalline solid that is partly miscible in water.[1]
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Property Value Reference

Chemical Formula ¹³C₃C₂₈H₄₈O₂S₂

Molecular Weight 519.82 g/mol

CAS Number 1173019-29-8

Appearance Powder

Melting Point 124-127 °C (for Probucol) [1]

Storage Temperature -20°C

Solubility Partly miscible in water [1]

Toxicological Data
Toxicological data is crucial for understanding the potential health hazards associated with a

compound. The following tables summarize the available acute toxicity data for Probucol.

Acute Toxicity Values:

Test Species Route Value Reference

TDLo Human Oral 3650 mg/kg [1]

LD50 Mouse Intraperitoneal >800 mg/kg [1]

TDLo Rat Oral 17500 mg/kg [1]

TDLo Mouse Oral 17500 mg/kg [1]

TCLo Rat Inhalation 15 mg/m³/4h [1]

LD50 Rat Oral >5 g/kg [2]

Hazard Identification:

Probucol is considered a hazardous substance.[1] It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation. Accidental ingestion may be damaging to the

health of the individual, particularly those with pre-existing organ damage.[1]
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Safety and Handling Guidelines
3.1. Personal Protective Equipment (PPE)

To minimize exposure, the following personal protective equipment should be worn when

handling Probucol-13C3:

Eye Protection: Chemical safety goggles.[1][3]

Hand Protection: Chemical-resistant gloves.[1]

Respiratory Protection: A particulate respirator should be used, especially when handling the

powder form, to avoid inhalation.[1]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[1]

3.2. Handling Procedures

Work in a well-ventilated area to avoid dust accumulation.[1]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Do not eat, drink, or smoke when handling the compound.[1]

Keep containers securely sealed when not in use.[1]

Wash hands thoroughly with soap and water after handling.[1]

3.3. Storage

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1]

The recommended storage temperature for Probucol-13C3 is -20°C.

Store away from incompatible materials, such as oxidizing agents.[1]

3.4. First-Aid Measures
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[3]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water. Remove contaminated

clothing.

[3]

Eye Contact

Rinse opened eyes for several

minutes under running water. If

symptoms persist, consult a

doctor.

[3]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

[3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Minor Spills:

Clean up spills immediately.[1]

Use dry clean-up procedures to avoid generating dust.[1]

Vacuum or sweep up the material and place it in a suitable container for disposal.[1]

Dampen with water to prevent dusting before sweeping.[1]

Major Spills:

Alert personnel in the area and emergency responders.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/probucol-pd1805145237.html
https://www.echemi.com/sds/probucol-pd1805145237.html
https://www.echemi.com/sds/probucol-pd1805145237.html
https://www.echemi.com/sds/probucol-pd1805145237.html
https://datasheets.scbt.com/sc-203666.pdf
https://datasheets.scbt.com/sc-203666.pdf
https://datasheets.scbt.com/sc-203666.pdf
https://datasheets.scbt.com/sc-203666.pdf
https://datasheets.scbt.com/sc-203666.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control personal contact by wearing appropriate protective clothing.[1]

Prevent the spillage from entering drains or water courses.[1]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3] A solid

water stream may be inefficient.

Specific Hazards: Probucol is a combustible solid that burns but propagates flame with

difficulty.[1]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[3]

Experimental Protocols Workflow
The following diagram illustrates a general workflow for conducting safety and toxicological

assessments of a chemical compound like Probucol-13C3.
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General Workflow for Chemical Safety Assessment
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Caption: General workflow for assessing the safety of a chemical compound.
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Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations. Do not

dispose of together with household garbage, and do not allow the product to reach the sewage

system. Uncleaned packaging should be disposed of according to official regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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